Cas no 1261615-27-3 (3-(3'-Chloro-5'-methylphenyl)propionaldehyde)

• Product Name: 3-(3'-Chloro-5'-methylphenyl)propionaldehyde
• CAS No: 1261615-27-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 4969540
• Update Time: 2025-06-27

3-(3'-Chloro-5'-methylphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Chloro-5'-methylphenyl)propionaldehyde

• Inchi： 1S/C10H11ClO/c1-8-5-9(3-2-4-12)7-10(11)6-8/h4-7H,2-3H2,1H3
• InChI Key： KODAIHSSARVATJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 3-(3'-Chloro-5'-methylphenyl)propionaldehyde

Introduction to 3-(3'-Chloro-5'-methylphenyl)propionaldehyde (CAS No. 1261615-27-3)

3-(3'-Chloro-5'-methylphenyl)propionaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261615-27-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a propionaldehyde moiety attached to a chloromethylphenyl group, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The molecular structure of 3-(3'-Chloro-5'-methylphenyl)propionaldehyde consists of a benzene ring substituted with a chlorine atom at the 3-position and a methyl group at the 5-position, linked to a propionaldehyde group via an aliphatic chain. This particular arrangement imparts unique electronic and steric properties, making it a valuable building block for further chemical modifications. The presence of both electrophilic and nucleophilic sites within the molecule allows for diverse synthetic pathways, enabling chemists to explore its reactivity in various contexts.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate aromatic rings with halogen substituents, as these features are often associated with enhanced binding affinity and metabolic stability. The chloromethylphenyl moiety in 3-(3'-Chloro-5'-methylphenyl)propionaldehyde is particularly noteworthy, as it can serve as a precursor for the synthesis of more complex pharmacophores. For instance, it can be transformed into amine derivatives through reductive amination or into carboxylic acids via oxidation, broadening its utility in drug discovery.

One of the most compelling aspects of 3-(3'-Chloro-5'-methylphenyl)propionaldehyde is its potential role in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The aromatic ring system provides a scaffold that can be optimized for interactions with protein binding pockets, while the aldehyde group offers opportunities for covalent bond formation—enhancing drug potency and selectivity. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various kinases, including those implicated in cancer progression.

The propionaldehyde functional group is another key feature that contributes to the compound's synthetic appeal. Aldehydes are well-known for their ability to participate in condensation reactions with amino acids or heterocyclic compounds, leading to the formation of Schiff bases or other bioactive derivatives. These derivatives have been explored for their antimicrobial, anti-inflammatory, and neuroprotective properties, underscoring the therapeutic potential of 3-(3'-Chloro-5'-methylphenyl)propionaldehyde.

From a synthetic chemistry perspective, 3-(3'-Chloro-5'-methylphenyl)propionaldehyde serves as an excellent precursor for introducing structural diversity into libraries of compounds. Its reactivity allows for modifications at multiple positions, enabling medicinal chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for further development.

The compound's stability under various reaction conditions also makes it a reliable choice for industrial applications. Unlike some sensitive intermediates that require stringent handling protocols, 3-(3'-Chloro-5'-methylphenyl)propionaldehyde maintains its integrity through standard synthetic transformations, reducing the complexity and cost associated with its use in large-scale production.

In academic research circles, 3-(3'-Chloro-5'-methylphenyl)propionaldehyde has been employed in studies exploring novel catalytic systems and reaction methodologies. Its incorporation into multi-component reactions (MCRs) has led to efficient syntheses of complex molecules with minimal byproduct formation. Such advancements not only streamline the preparation process but also align with green chemistry principles by promoting sustainable practices.

The pharmacological relevance of this compound extends beyond kinase inhibition. Preliminary data suggest that derivatives derived from 3-(3'-Chloro-5'-methylphenyl)propionaldehyde may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The ability to modulate these pathways could open new avenues for therapeutic intervention, highlighting the compound's broad applicability across multiple disease areas.

As computational chemistry techniques continue to evolve, virtual screening approaches have become increasingly powerful tools for identifying promising candidates like 3-(3'-Chloro-5'-methylphenyl)propionaldehyde. Molecular docking simulations have shown that this compound can interact effectively with target proteins through hydrophobic and hydrogen bonding interactions. These insights guide experimental design and accelerate the discovery process by prioritizing compounds with high binding affinity.

The versatility of CAS No. 1261615-27-3 lies not only in its structural features but also in its adaptability to different chemical frameworks. Researchers have successfully integrated it into heterocyclic systems such as pyrazoles and triazines, which are known for their biological activity. By leveraging its reactive sites—both the aldehyde group and the aromatic ring—chemists can generate diverse scaffolds tailored for specific therapeutic applications.

In conclusion, 1261615-27-3 plays a pivotal role as an intermediate in pharmaceutical synthesis due to its unique structural attributes and synthetic flexibility. Its potential applications span across oncology,kinesin inhibition ,and other therapeutic areas underscore its importance as a chemical probe . As research progresses ,the exploration of novel derivatives derived from this compound promises to yield exciting developments in medicinal chemistry .